BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactivity Profile of 2-Chloro-5-fluorobenzyl
bromide: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-5-fluorobenzyl bromide

Cat. No.: B1350545

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-5-fluorobenzyl bromide is a halogenated aromatic compound widely employed as a
versatile intermediate in organic synthesis.[1] Its significance lies in its unique reactivity, which
allows for the strategic introduction of the 2-chloro-5-fluorobenzyl moiety into a wide range of
molecules. This functionality is particularly valuable in the development of novel
pharmaceuticals, agrochemicals, and materials.[1] The compound's reactivity is dominated by
the benzylic bromide, a highly effective leaving group, making it an excellent substrate for
nucleophilic substitution reactions. This guide provides an in-depth analysis of its synthesis,
physicochemical properties, and characteristic reactions, complete with experimental protocols
and mechanistic diagrams to support advanced research and development.

Physicochemical and Spectroscopic Data

The fundamental properties of 2-Chloro-5-fluorobenzyl bromide are summarized below. This
data is essential for its safe handling, reaction setup, and analytical characterization.
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Property Value Reference
CAS Number 81778-09-8 [2][3]
Molecular Formula C7HsBrCIF [3114]
Molecular Weight 223.47 g/mol [2][4]
Appearance Colorless Liquid [3]

Boiling Point 65-66 °C at 2 mmHg [2][3]
Density 1.654 g/mL at 25 °C [2][3]

Refractive Index (n20/D)

1.566

[2](3]

Flash Point 18 °C (closed cup) [3]
AUVLFQDKJFSFIX-

InChl Key [21[4]
UHFFFAOYSA-N

SMILES Fclcee(Cl)c(CBr)cl [2]

Note: Spectroscopic data such as *H NMR, 3C NMR, and IR spectra are available through

chemical databases.[5][6]

Synthesis

2-Chloro-5-fluorobenzyl bromide is typically synthesized via the radical bromination of its
corresponding toluene precursor, 2-chloro-5-fluorotoluene.[2][3] This reaction commonly utilizes
N-bromosuccinimide (NBS) as the bromine source and a radical initiator like
azobisisobutyronitrile (AIBN) or benzoyl peroxide under thermal or photochemical conditions.
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Generalized SN2 Mechanism

Nu:~ + 2-Chloro-5-fluorobenzyl bromide

[Nu---CHz(Ar)---Br]d-Transition State

nversion of Stereochemistry
(if chiral)

Nu-CHz(Ar) + Br-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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